Cas no 325991-92-2 (1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine)

• Product Name: 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine
• CAS No: 325991-92-2
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6041970
• PubChem ID: 775526
• Update Time: 2025-06-07

1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine
• 1-((2-methoxy-5-methylphenyl)sulfonyl)-4-phenylpiperazine
• Piperazine, 1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-phenyl-
• Oprea1_385346
• HMS2814O15
• HMS1422E05
• IDI1_009720
• AKOS000597187
• 1-(2-Methoxy-5-methyl-benzenesulfonyl)-4-phenyl-piperazine
• methyl 4-methyl-2-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl ether
• 325991-92-2
• SMR000516181
• MLS001211129
• IFLab1_003613
• Z57639680
• Oprea1_381902
• AP-263/13384040
• F0777-2792
• CHEMBL1468014
• 1-(2-methoxy-5-methylphenyl)sulfonyl-4-phenylpiperazine

• Inchi： 1S/C18H22N2O3S/c1-15-8-9-17(23-2)18(14-15)24(21,22)20-12-10-19(11-13-20)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3
• InChI Key： KPGNSFQMOGBEIJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(C)=CC=C2OC)(=O)=O)CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 529.5±60.0 °C(Predicted)
• pka: 4.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine

Introduction to 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine (CAS No. 325991-92-2)

1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine, identified by its CAS number 325991-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a benzenesulfonyl group and a phenylpiperazine core, make it a promising candidate for further exploration in medicinal chemistry.

The benzenesulfonyl moiety, located at the 2-position of the aromatic ring, contributes to the compound's potential interactability with biological targets. This functional group is often employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. In contrast, the phenylpiperazine scaffold is well-documented for its role in central nervous system (CNS) drugs, including those targeting serotonin receptors. The combination of these structural elements in 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine suggests a multifaceted pharmacological profile that warrants further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies have indicated that derivatives of piperazine with sulfonyl groups exhibit potential as kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The specific substitution pattern in 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine, including the 2-methoxy and 5-methyl groups on the aromatic ring, may influence its selectivity and efficacy in biological systems.

In the context of drug discovery, this compound has been explored for its potential role in treating neurological disorders. The phenylpiperazine moiety is particularly relevant in this regard, as it is a common structural motif in drugs that affect neurotransmitter systems. For instance, analogs of this class have shown promise in preclinical studies for their ability to modulate serotonin receptor activity, which is implicated in conditions such as depression and anxiety. The sulfonyl group further enhances the compound's pharmacological potential by providing a site for hydrogen bonding interactions with target proteins.

The synthesis of 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of tailored molecular design in drug development.

Current research efforts are focused on optimizing the pharmacokinetic properties of this compound. Poor solubility and metabolic stability can significantly limit the therapeutic potential of a drug candidate. By leveraging structure-activity relationship (SAR) studies, researchers are exploring modifications to enhance these properties without compromising biological activity. For example, exploring alternative substituents or incorporating fluorine atoms into the aromatic ring could improve solubility while maintaining efficacy.

The role of computational tools in predicting metabolic pathways and identifying potential liabilities has become increasingly prominent. Molecular dynamics simulations and quantum mechanical calculations are being used to model how 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine interacts with enzymes such as cytochrome P450 (CYP450) isoforms. Understanding these interactions can help predict drug-drug interactions and optimize dosing regimens for clinical applications.

Preclinical studies have begun to elucidate the pharmacological effects of this compound. Initial findings suggest that it may exhibit anxiolytic properties due to its interaction with serotonin receptors. Additionally, its potential as an antipsychotic agent is under investigation, given the known involvement of piperazine derivatives in modulating dopamine receptor activity. These studies are crucial for determining whether this compound has sufficient therapeutic promise to warrant further clinical development.

The regulatory landscape for new drug candidates also plays a critical role in advancing compounds like 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine into clinical trials. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines are essential steps before human testing can commence. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies ensure that such compounds are developed responsibly and ethically.

In conclusion, 1-(2-methoxy-5-methylbenzenesulfonyl)-4-phenylpiperazine represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features position it as a valuable tool for exploring new therapeutic avenues, particularly in neurological disorders. As research progresses, advancements in synthetic chemistry, computational modeling, and preclinical evaluation will continue to shape its development journey toward possible clinical applications.